Cas no 1820619-70-2 (3-Pyridinecarboxylic acid, 5-[3-(methylsulfonyl)phenyl]-, methyl ester)

• Product Name: 3-Pyridinecarboxylic acid, 5-[3-(methylsulfonyl)phenyl]-, methyl ester
• CAS No: 1820619-70-2
• MF: C₁₄H₁₃NO₄S
• MW: 291.32232260704
• CID: 5528603
• Update Time: 2023-05-25

3-Pyridinecarboxylic acid, 5-[3-(methylsulfonyl)phenyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 5-[3-(methylsulfonyl)phenyl]-, methyl ester
• methyl 5-(3-methanesulfonylphenyl)pyridine-3-carboxylate

• Inchi： 1S/C14H13NO4S/c1-19-14(16)12-6-11(8-15-9-12)10-4-3-5-13(7-10)20(2,17)18/h3-9H,1-2H3
• InChI Key： OTJFOGNXNVYZOW-UHFFFAOYSA-N
• SMILES： C1=NC=C(C2=CC=CC(S(C)(=O)=O)=C2)C=C1C(OC)=O

Experimental Properties

• Density: 1.279±0.06 g/cm3(Predicted)
• Boiling Point: 521.6±50.0 °C(Predicted)
• pka: 2.05±0.21(Predicted)